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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

This guide provides a comprehensive comparison of the physicochemical properties, synthesis,

and reactivity of Germanium tetraiodide (GeI₄) and Silicon tetraiodide (SiI₄). Aimed at

researchers, scientists, and professionals in drug development, this document summarizes key

data, outlines experimental protocols, and visualizes chemical processes to facilitate informed

selection and application of these compounds in a laboratory setting.

Quantitative Data Summary
The fundamental physical and chemical properties of Germanium tetraiodide and Silicon

tetraiodide are summarized in the table below for easy comparison.
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Property
Germanium Tetraiodide
(GeI₄)

Silicon Tetraiodide (SiI₄)

Molecular Weight 580.26 g/mol 535.7034 g/mol [1]

Appearance Orange-red crystalline solid[2] White crystalline solid[1]

Melting Point 146 °C 120.5 °C[1]

Boiling Point 377 °C (decomposes) 287.4 °C[1]

Density 4.32 g/mL at 25 °C 4.198 g/cm³

Crystal Structure Cubic, space group Pa-3 Cubic, space group Pa-3

Solubility

Soluble in water (hydrolyzes),

benzene, and carbon disulfide.

[2]

Soluble in organic solvents,

reacts with water.[1]

Moisture Sensitivity Highly sensitive to moisture.[2]
Highly sensitive to moisture

and air.[3]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Germanium tetraiodide and

Silicon tetraiodide are crucial for reproducible research.

Synthesis of Germanium Tetraiodide (GeI₄)
Objective: To synthesize Germanium tetraiodide from elemental Germanium and Iodine.

Materials:

Germanium powder

Iodine crystals

High-vacuum reaction ampule

Tube furnace
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Sublimation apparatus

Procedure:

Place a stoichiometric ratio of germanium powder and iodine crystals into a high-vacuum

reaction ampule.

Evacuate the ampule to a residual pressure of 1.33 x 10⁻³ to 1.33 x 10⁻⁴ hPa.

Seal the ampule and place it in a tube furnace.

Heat the ampule to 600 °C for 4 hours to ensure complete reaction.[4]

After the reaction is complete, cool the ampule to room temperature.

The synthesized GeI₄ can be purified by sublimation at 120 °C in the same ampule.[4]

Synthesis of Silicon Tetraiodide (SiI₄)
Objective: To synthesize Silicon tetraiodide from elemental Silicon and Iodine.

Materials:

Silicon powder

Iodine crystals

Quartz tube

Tube furnace with temperature control

Inert gas supply (e.g., Argon)

Condenser

Procedure:

Place silicon powder in a quartz tube within a tube furnace.
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Heat the furnace to approximately 200 °C.[1][5]

Pass iodine vapor over the heated silicon. This can be achieved by heating iodine crystals in

a separate container and carrying the vapor over the silicon using a stream of inert gas.

The silicon tetraiodide will form as a vapor and should be condensed in a cooler part of the

apparatus.[6]

The collected SiI₄ can be further purified by fractional distillation.[5]

Melting Point Determination
Objective: To determine the melting point of GeI₄ or SiI₄ using a capillary tube method.

Materials:

Sample of GeI₄ or SiI₄

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., MelTemp) or Thiele tube setup

Thermometer

Procedure:

Finely powder a small amount of the crystalline sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.[7]

Place the capillary tube in the heating block of the melting point apparatus.[8]

Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample is liquid. This range is the melting point.[9][10]
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Reactivity and Mechanisms
A key chemical property of both GeI₄ and SiI₄ is their high reactivity towards water, leading to

hydrolysis.

Hydrolysis Pathway
Both Germanium tetraiodide and Silicon tetraiodide are readily hydrolyzed by water and even

atmospheric moisture. The reaction proceeds via a nucleophilic attack of a water molecule on

the central germanium or silicon atom. This initial attack is followed by the elimination of a

hydrogen iodide (HI) molecule. This process repeats until all four iodide atoms are replaced by

hydroxyl (-OH) groups, ultimately forming germanic acid (Ge(OH)₄) or silicic acid (Si(OH)₄),

which can then dehydrate to form germanium dioxide (GeO₂) or silicon dioxide (SiO₂),

respectively.[11]

The overall reaction can be summarized as:

GeI₄ + 4H₂O → Ge(OH)₄ + 4HI SiI₄ + 4H₂O → Si(OH)₄ + 4HI

The hydrolysis of silicon tetrahalides is a well-studied process, and the mechanism for SiCl₄

hydrolysis is believed to proceed through a stepwise nucleophilic substitution at the silicon

center. A similar mechanism is expected for SiI₄ and GeI₄.

Germanium Tetraiodide Hydrolysis

Silicon Tetraiodide Hydrolysis

GeI₄ GeI₃(OH)

+H₂O
-HI GeI₂(OH)₂

+H₂O
-HI GeI(OH)₃

+H₂O
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+H₂O
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-2H₂O

SiI₄ SiI₃(OH)
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Caption: Stepwise hydrolysis of GeI₄ and SiI₄.

Applications in Research and Development
Both Germanium tetraiodide and Silicon tetraiodide serve as important precursors in

materials science and have relevance in the broader context of drug discovery through the

synthesis of organogermanium and organosilicon compounds.

Materials Science
Semiconductors and Electronics: GeI₄ is used as a precursor for the deposition of

germanium thin films and the synthesis of germanium nanowires, which are of interest for

electronic and optoelectronic applications.[2][12] SiI₄ is utilized in the manufacturing and

etching of silicon wafers for microelectronics and as a precursor for depositing high-purity

silicon-based films via chemical vapor deposition (CVD).[3][13]

Nanomaterials: GeI₄ has been employed in the synthesis of germanium nanocrystals.[14]

The introduction of GeI₄ as a precursor can influence the growth of nanostructures, leading

to the formation of germanium-silicon oxide nanotubes.[15][16]

Relevance to Drug Development
While GeI₄ and SiI₄ are not used directly as therapeutic agents, they are valuable starting

materials for the synthesis of organogermanium and organosilicon compounds, which have

garnered significant interest in medicinal chemistry.

Organogermanium Compounds: These compounds have been investigated for a range of

biological activities, including anticancer, immune-stimulating, and radioprotective properties.

[17] The inherent low toxicity of certain organogermanium compounds makes them attractive

candidates for drug discovery.[18][19] GeI₄ can serve as a source for the germanium atom in

the synthesis of these more complex organometallic structures.[2]

Organosilicon Compounds: The incorporation of silicon into organic molecules can enhance

their therapeutic properties by improving stability, solubility, and pharmacokinetic profiles.[12]

Organosilicon compounds are being explored as inhibitors, for drug release technologies,

and in imaging applications.[20] SiI₄ is a versatile precursor for creating silicon-containing
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building blocks for these medicinal chemistry applications.[21] Specifically, it is used to

synthesize silicon amides of the formula Si(NR₂)₄.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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